Cas no 380475-29-6 (Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate)

• Product Name: Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate
• CAS No: 380475-29-6
• MF: C₂₇H₂₂N₂O₇
• MW: 486.472787380219
• CID: 5446263
• PubChem ID: 1516676
• Update Time: 2025-06-14

Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(2E)-2-cyano-3-(4-methoxy-3-{[(4-methoxyphenyl)carbonyl]oxy}phenyl)prop-2-enoyl]amino}benzoate
• methyl 2-[[(E)-2-cyano-3-[4-methoxy-3-(4-methoxybenzoyl)oxyphenyl]prop-2-enoyl]amino]benzoate
• EN300-26598982
• Z56832456
• 380475-29-6
• AKOS001009655
• STK522830
• methyl 2-{2-cyano-3-[4-methoxy-3-(4-methoxybenzoyloxy)phenyl]prop-2-enamido}benzoate
• Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

• Inchi： 1S/C27H22N2O7/c1-33-20-11-9-18(10-12-20)26(31)36-24-15-17(8-13-23(24)34-2)14-19(16-28)25(30)29-22-7-5-4-6-21(22)27(32)35-3/h4-15H,1-3H3,(H,29,30)
• InChI Key： SVPVBWBTQSFTQL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=C(OC)C(OC(=O)C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 486.14270105g/mol
• Monoisotopic Mass: 486.14270105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 768.0±60.0 °C(Predicted)
• pka: 10.25±0.70(Predicted)

Additional information on Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

Research Briefing on Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380475-29-6)

In recent years, the compound Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380475-29-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the presence of cyano, methoxy, and benzoyloxy groups, make it a promising candidate for further investigation.

The synthesis of Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate involves a multi-step process that includes the condensation of 4-methoxy-3-[(4-methoxybenzoyl)oxy]benzaldehyde with cyanoacetic acid, followed by esterification with methyl 2-aminobenzoate. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural characterization has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry.

Biological evaluations of Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. In vitro studies demonstrate its ability to selectively target cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile. Additionally, the compound has shown promising anti-proliferative effects against certain cancer cell lines, particularly those associated with breast and colon cancers.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Preliminary data indicate good oral bioavailability and moderate plasma protein binding, which are encouraging for its development as an oral therapeutic agent. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation to optimize its clinical utility.

In conclusion, Methyl 2-[[2-cyano-3-[4-methoxy-3-[(4-methoxybenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380475-29-6) represents a promising candidate for the development of novel anti-inflammatory and anti-cancer therapies. Ongoing research is focused on elucidating its mechanism of action, improving its pharmacological properties, and evaluating its efficacy in preclinical models. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the field of chemical biology and drug discovery.